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Compound of Interest

Compound Name: 2'5"-Dimethylacetophenone

Cat. No.: B146730

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals
Introduction

2'.5'-Dimethylacetophenone, a readily available aromatic ketone, has emerged as a valuable
and versatile building block in organic synthesis. Its unique substitution pattern and the
reactivity of its carbonyl and methyl groups provide access to a diverse array of molecular
scaffolds. This technical guide explores the core utility of 2',5'-dimethylacetophenone in the
synthesis of key intermediates and biologically active molecules, providing detailed
experimental protocols, quantitative data, and mechanistic insights to facilitate its application in
research and development. The applications covered herein span from the synthesis of
biologically active chalcones and heterocyclic systems like imidazo[1,2-a]pyridines to the
preparation of functional materials such as liquid crystals.

Physicochemical and Spectroscopic Data

A comprehensive understanding of the physical and spectral properties of 2',5'-
dimethylacetophenone is crucial for its effective use in synthesis and for the characterization
of its reaction products.
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Property Value Reference
Molecular Formula C10H120 [1]
Molecular Weight 148.20 g/mol [1]

CAS Number 2142-73-6 [2]
Appearance Colorless to light yellow liquid [1]

Boiling Point 195 °C (lit.) [1][2]
Density 0.988 g/mL at 25 °C (lit.) [1112]

Refractive Index (n20/D)

1.529 (lit.)

[1](2]

H NMR (CDCls, 400 MHz)

57.32 (s, 1H), 7.10 (d, J=7.7
Hz, 1H), 7.04 (d, J=7.7 Hz,
1H), 2.51 (s, 3H), 2.44 (s, 3H),
2.33 (s, 3H)

13C NMR (CDCls)

0 201.8, 137.9, 135.2, 132.0,
129.5, 128.8, 29.6, 21.0, 20.7

Mass Spectrum (EI)

m/z 148 (M+), 133, 105, 77

Key Synthetic Transformations and Applications

2',5'-Dimethylacetophenone serves as a precursor to a variety of important chemical

structures. This section details the experimental procedures for several key transformations.

Synthesis of 2',5'-Dimethylacetophenone via Friedel-

Crafts Acylation

The most common method for the preparation of 2',5'-dimethylacetophenone is the Friedel-

Crafts acylation of p-xylene.

Reaction Scheme:
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Friedel-Crafts Acylation

1. Acetyl chloride, AlClI3
2. H20

p-Xylene

» 2'5'-Dimethylacetophenone

Claisen-Schmidt Condensation

NaOH, Ethanol, rt

2',5'-Dimethylacetophenone Ar-CHO

» Chalcone

M flhibitNiibits

disrupts

\ \

- Hydrolysis (NaOH, HzO*) P55 o]

Mannich Reaction

2',5'-DimethylacetophenoneFormaldehydeR2NH

Acid catalyst

» Mannich Base
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Synthesis of 2-(2,5-Dimethylphenyl)imidazo[1,2-a]pyridine

2',5'-Dimethylacetophenone = = 2-Bromo-2',5'™-dil

2-Aminopyridine, NaHCOs, Ethanol, Reﬂux>(2{2 oo T )
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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